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Compound of Interest

Compound Name: DM-Nitrophen tertasodium

Cat. No.: B13915061

For Researchers, Scientists, and Drug Development Professionals

Introduction

DM-Nitrophen tetrasodium salt is a photolabile chelator, or "caged” compound, designed for the
precise spatial and temporal control of intracellular calcium concentration ([Ca2*]). This
molecule exhibits a high affinity for calcium ions in its native state, effectively sequestering
them from the cellular environment. Upon photolysis with near-ultraviolet light, DM-Nitrophen
undergoes rapid conformational changes, leading to a dramatic reduction in its affinity for Caz+
and a subsequent release of the ion. This property makes it an invaluable tool in cell biology
and neuroscience for investigating a wide array of calcium-dependent signaling pathways and
physiological processes. This guide provides an in-depth overview of the core properties of
DM-Nitrophen tetrasodium salt, detailed experimental protocols, and visualizations of its
mechanism and application.

Core Properties of DM-Nitrophen Tetrasodium Salt

DM-Nitrophen, chemically known as 1-(2-Nitro-4,5-dimethoxyphenyl)-1,2-diaminoethane-
N,N,N',N'-tetraacetic acid, tetrasodium salt, is a solid, typically orange in color, with good
solubility in water.[1] Its utility as a caged Ca2* compound stems from a significant change in its
dissociation constant (Kd) for calcium upon illumination.

Physicochemical and Binding Properties
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The fundamental characteristics of DM-Nitrophen tetrasodium salt are summarized in the table

below.

Property

Value

Reference

Molecular Formula

C1sH19N3012 - 4Na

[1]

Molecular Weight 561.32 g/mol [1]
Appearance Orange solid [11[2]
Solubility 100 mg/mL in water [1112]
Purity >93% (HPLC) [1][2]
Ca?* Dissociation Constant
: 5nM [21[3][4]
(Kd) - Before Photolysis
Ca?* Dissociation Constant
: 3 mM [31[4]
(Kd) - After Photolysis
Mg?*+ Dissociation Constant
: 2-5 uM [2]
(Kd) - Before Photolysis
Quantum Yield for Caz*
0.18 [5]
Release
Rate of Ca?* Release (at pH
38,000 st [61[7]

7.2, 25°C)

Spectral Properties

The photolytic release of calcium from DM-Nitrophen is triggered by near-UV light.

Understanding its spectral properties is crucial for designing effective uncaging experiments.

Spectral Property

Value

Reference

Absorbance Maximum (Amax)

~350 nm

[3]

Molar Extinction Coefficient (g)

at 350 nm

4.33 x 103 M~icm

[3]
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Mechanism of Action: Calcium Caging and
Photorelease

DM-Nitrophen's function is based on a light-induced intramolecular rearrangement. In its
"caged" form, the molecule's conformation allows for high-affinity binding of Ca2*. Upon
absorption of a photon of appropriate wavelength, the nitrobenzyl moiety undergoes a
photochemical reaction, leading to the cleavage of the chelator's backbone. This results in the
formation of two iminodiacetic acid photoproducts with a significantly lower affinity for Ca2+,
thereby releasing the bound ion into the surrounding medium.
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DM-Nitrophen-Ca2* Complex Photon Absorption Near-UV Light Excited State Photolysis Photoproducts + Caz* Release
(High Affinity, Kd = 5 nM) (~350 nm) (Low Affinity, Kd = 3 mM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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